Cas no 916905-99-2 (Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester)

916905-99-2 structure
Product name:Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester
Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester
- 1-dimethoxyphosphorylethenyl 4-methylbenzoate
- DTXSID40847431
- 916905-99-2
- 1-(Dimethoxyphosphoryl)ethenyl 4-methylbenzoate
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- Inchi: InChI=1S/C12H15O5P/c1-9-5-7-11(8-6-9)12(13)17-10(2)18(14,15-3)16-4/h5-8H,2H2,1,3-4H3
- InChI Key: MXBFOUWBCUCVLD-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C(=O)OC(=C)P(=O)(OC)OC
Computed Properties
- Exact Mass: 270.06571057g/mol
- Monoisotopic Mass: 270.06571057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.8Ų
Benzoic acid, 4-methyl-, 1-(dimethoxyphosphinyl)ethenyl ester Related Literature
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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